Cas no 29671-30-5 (Hexanoic acid, 2-chloro-)

• Product Name: Hexanoic acid, 2-chloro-
• CAS No: 29671-30-5
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• CID: 1439246
• PubChem ID: 564933
• Update Time: 2025-04-20

Hexanoic acid, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-chloro-
• 2-chlorohexanoic acid
• AKOS006307672
• SCHEMBL321177
• chlorohexanoic acid
• TQP0740
• 29671-30-5
• DTXSID90340467

• Inchi： 1S/C6H11ClO2/c1-2-3-4-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9)
• InChI Key： OMPRMWFZHLNRQJ-UHFFFAOYSA-N
• SMILES： ClC(C(=O)O)CCCC

Computed Properties

• Exact Mass: 150.04483
• Monoisotopic Mass: 150.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids